Cas no 1588440-92-9 (2,3-Dimethyl-5-nitro-2H-indazole)

2,3-Dimethyl-5-nitro-2H-indazole is a heterocyclic organic compound featuring an indazole core substituted with methyl groups at the 2- and 3-positions and a nitro group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The nitro group enhances reactivity for further functionalization, while the methyl substitutions improve stability and influence regioselectivity in synthetic applications. Its rigid aromatic framework contributes to potential biological activity, particularly in drug discovery targeting enzyme inhibition or receptor modulation. The compound's well-defined molecular architecture allows for precise modifications, facilitating the development of novel derivatives with tailored properties. Its high purity and consistent quality ensure reliable performance in research and industrial applications.

2,3-Dimethyl-5-nitro-2H-indazole structure

1588440-92-9 structure

Product Name:2,3-Dimethyl-5-nitro-2H-indazole

CAS No:1588440-92-9

MF:C₉H₉N₃O₂

MW:191.186661481857

MDL:MFCD24847835

CID:2094548

PubChem ID:71464358

Update Time:2025-07-02

2,3-Dimethyl-5-nitro-2H-indazole Chemical and Physical Properties

Names and Identifiers

- 2,3-Dimethyl-5-nitro-2H-indazole
- AK128377
- 2,3-dimethyl-5-nitroindazole
- FCH2423914
- AX8250204
- ST2415692
- 2H-Indazole, 2,3-dimethyl-5-nitro-
- 1588440-92-9
- DS-2914
- AKOS016015030
- CS-0153390
- MDL： MFCD24847835
- Inchi： 1S/C9H9N3O2/c1-6-8-5-7(12(13)14)3-4-9(8)10-11(6)2/h3-5H,1-2H3
- InChI Key： QHLFEOXDVSNQHC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2C(C=1)=C(C)N(C)N=2)=O

Computed Properties

Exact Mass: 191.069476538g/mol
Monoisotopic Mass: 191.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6
XLogP3: 1.8

2,3-Dimethyl-5-nitro-2H-indazole Pricemore >>

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